Cas no 929103-27-5 (4,4,5,5-tetramethyl-2-(3-phenyl-9-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracen-10-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(3-phenyl-9-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracen-10-yl)-1,3,2-dioxaborolane
• CAS No: 929103-27-5
• MF: C₃₂H₃₆B₂O₄
• MW: 506.247849464417
• CID: 3163776
• PubChem ID: 87324723
• Update Time: 2025-04-21

4,4,5,5-tetramethyl-2-(3-phenyl-9-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracen-10-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(3-phenyl-9-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anthracen-10-yl)-1,3,2-dioxaborolane
• CBKUNIDSVBPZLU-UHFFFAOYSA-N
• 9,10-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolanyl)-2-phenylanthracene
• 2,2'-(2-phenylanthracene-9,10-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 929103-27-5
• SCHEMBL2019898

• Inchi： 1S/C32H36B2O4/c1-29(2)30(3,4)36-33(35-29)27-23-16-12-13-17-24(23)28(34-37-31(5,6)32(7,8)38-34)26-20-22(18-19-25(26)27)21-14-10-9-11-15-21/h9-20H,1-8H3
• InChI Key： CBKUNIDSVBPZLU-UHFFFAOYSA-N
• SMILES： O1B(C2=C3C=CC=CC3=C(B3OC(C)(C)C(C)(C)O3)C3=CC=C(C4C=CC=CC=4)C=C23)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 506.2799700Da
• Monoisotopic Mass: 506.2799700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų